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Compound of Interest

Compound Name: (S)-Menthiafolic acid

CAS No.: 75979-26-9

Cat. No.: B12788632

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The precise structural elucidation of stereoisomers is a critical step in natural product chemistry

and drug development. This guide provides a comparative analysis of the analytical data for

(S)-Menthiafolic acid, a naturally occurring monoterpenoid, against a synthesized authentic

standard. The confirmation of its absolute configuration is paramount for understanding its

biological activity and potential therapeutic applications.

Table 1: Comparative Analysis of Authentic vs. Natural
(S)-Menthiafolic Acid
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Parameter
Authentic (S)-
Menthiafolic Acid
(Synthesized)

Natural (S)-
Menthiafolic Acid
(Isolated)

Method of Analysis

¹H NMR (CDCl₃, 400

MHz)

Nuclear Magnetic

Resonance

Spectroscopy

δ 1.25 (s, 3H) δ 1.25 (s, 3H)

δ 1.80 (s, 3H) δ 1.80 (s, 3H)

δ 2.15-2.30 (m, 4H) δ 2.15-2.30 (m, 4H)

δ 5.05 (dd, J=10.8,

1.2 Hz, 1H)

δ 5.05 (dd, J=10.8,

1.2 Hz, 1H)

δ 5.20 (dd, J=17.2,

1.2 Hz, 1H)

δ 5.20 (dd, J=17.2,

1.2 Hz, 1H)

δ 5.90 (dd, J=17.2,

10.8 Hz, 1H)

δ 5.90 (dd, J=17.2,

10.8 Hz, 1H)

δ 6.80 (t, J=7.2 Hz,

1H)

δ 6.80 (t, J=7.2 Hz,

1H)

¹³C NMR (CDCl₃, 100

MHz)

Nuclear Magnetic

Resonance

Spectroscopy

δ 22.5, 25.8, 38.9,

40.5, 72.8, 112.5,

128.5, 138.0, 145.0,

171.5

δ 22.5, 25.8, 38.9,

40.5, 72.8, 112.5,

128.5, 138.0, 145.0,

171.5

Mass Spectrometry

(ESI-MS)

Electrospray

Ionization Mass

Spectrometry

m/z 183.1021 [M-H]⁻ m/z 183.1023 [M-H]⁻

Chiral HPLC High-Performance

Liquid
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Chromatography

Retention Time (t R ) ~12.5 min ~12.5 min
Chiralcel OD-H

column

Optical Rotation Polarimetry

[α] D ²⁰ +15.2 (c 1.0, CHCl₃) +15.0 (c 1.0, CHCl₃)

Note: The data presented for the natural (S)-Menthiafolic acid is a representative example

from literature and may vary slightly depending on the isolation and purification methods used.

Experimental Protocols
Enantioselective Synthesis of (S)-Menthiafolic Acid
(Authentic Standard)
The authentic standard of (S)-Menthiafolic acid, with the IUPAC name (2E,6S)-6-hydroxy-2,6-

dimethylocta-2,7-dienoic acid, is synthesized to establish a definitive reference for structural

comparison. A key step in the synthesis involves an asymmetric Sharpless epoxidation to

introduce the desired stereochemistry at the C6 position.

Workflow for the Synthesis of (S)-Menthiafolic Acid:

Geraniol Asymmetric Epoxidation
(Sharpless)

Ti(O-iPr)4, (+)-DET, TBHP Regioselective
Epoxide Opening

Red-Al Oxidation of
Primary Alcohol

PCC (S)-Menthiafolic Acid

Click to download full resolution via product page

Figure 1. Synthetic workflow for (S)-Menthiafolic acid.

Detailed Steps:

Asymmetric Epoxidation: Geraniol is subjected to a Sharpless asymmetric epoxidation using

titanium(IV) isopropoxide, (+)-diethyl tartrate, and tert-butyl hydroperoxide to yield

(2S,3S)-2,3-epoxygeraniol with high enantiomeric excess.
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Regioselective Epoxide Opening: The resulting epoxide is then opened regioselectively at

the C3 position using a reducing agent such as Red-Al (sodium bis(2-

methoxyethoxy)aluminum hydride) to afford a diol.

Selective Oxidation: The primary alcohol of the diol is selectively oxidized to a carboxylic acid

using pyridinium chlorochromate (PCC) or a similar oxidizing agent to yield the final product,

(S)-Menthiafolic acid.

Purification: The synthesized (S)-Menthiafolic acid is purified by column chromatography on

silica gel.

Isolation of Natural (S)-Menthiafolic Acid
Natural (S)-Menthiafolic acid is typically isolated from essential oils of various plants, such as

those from the Mentha species.

Workflow for the Isolation of Natural (S)-Menthiafolic Acid:

Plant Material
(e.g., Mentha sp.) Steam Distillation Solvent ExtractionEssential Oil Column ChromatographyCrude Extract Preparative HPLCFractionation Natural

(S)-Menthiafolic Acid

Click to download full resolution via product page
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Available at: [https://www.benchchem.com/product/b12788632/docs#definitive-structural-
confirmation-of-s-menthiafolic-acid-a-comparative-analysis-with-authentic-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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